Cas no 18791-75-8 (4-bromothiophene-2-carbaldehyde)

• Product Name: 4-bromothiophene-2-carbaldehyde
• CAS No: 18791-75-8
• Molecular Formula: C₅H₃OSBr
• Molecular Weight: 191.04572
• MDL: MFCD00005431
• CID: 51150
• PubChem ID: 87792

4-bromothiophene-2-carbaldehyde Properties

Names and Identifiers

• 4-Bromo-2-thiophenecarboxaldehyde
• 4-Bromothiophene-2-Carboxaldehyde
• 4-BROMO-2-FORMYLTHIOPHENE
• 4-Bromothiophene-2-carbaldehyde
• 3-bromothiophene-5-carboxaldehyde
• 4-bromo-2-thiophenecarbaldehyde
• 4-Bromothiophen-2-aldehyde
• 4-bromothiophene-2-aldehyde
• 4-bromo-thiophene-2-carbaldehyde
• 4-bromo-thiophene-2-carboxaldehyde
• 4-bromthiophen-2-carbaldehyd
• TIMTEC-BB SBB000293
• 4-Bromo-2-thiophene
• Bromothiophene-2-carboxaldehyde
• 4-Bromothiophen-2-carboxaldehyde
• LABOTEST-BB LT00112358
• 4-bromo-2-thenaldehye
• 4-Bromo-2-thiophenecarboaldehyde
• STR06172
• NS00026151
• 2-Thiophenecarboxaldehyde, 4-bromo-
• A4153
• W-107757
• MFCD00005431
• AKOS000113252
• Z104487482
• 4-bromothiophen -2-carbaldehyde
• EINECS 242-577-3
• 4-bromo-2-thiophene-carboxaldehyde
• 4-Bromo-2-thiophenecarboxaldehyde, 90%
• PB24526
• BP-10201
• SY002444
• 4-bromo-2-thiphenecarboxaldehyde
• AMY23272
• SCHEMBL23006
• GEO-00583
• CS-W005050
• 18791-75-8
• 4-bromo-2-thiophene carboxaldehyde
• F2189-0033
• AC-2660
• PDONIKHDXYHTLS-UHFFFAOYSA-N
• B2827
• DTXSID60172116
• 3-Bromo-5-thiophenecarboxaldehyde
• 4-Bromothiophenecarboxaldehyde
• FT-0617927
• EN300-21063
• BIDD:GT0421
• 4-Bromo-thiophen-2-aldehyde
• STK073582

• MDL： MFCD00005431
• InChIKey： PDONIKHDXYHTLS-UHFFFAOYSA-N
• Inchi： 1S/C5H3BrOS/c6-4-1-5(2-7)8-3-4/h1-3H
• SMILES： BrC1=CSC(C=O)=C1

Computed Properties

• Exact Mass: 189.90900
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 189.909
• Heavy Atom Count: 8
• Complexity: 96.4
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.1
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 45.3A^2

Experimental Properties

• LogP: 2.32310
• PSA: 45.31000
• Refractive Index: 1.652
• Boiling Point: 115°C/11mmHg(lit.)
• Melting Point: 44.0 to 48.0 deg-C
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Color/Form: Quasi white solid
• Solubility: Uncertain
• Sensitiveness: Air Sensitive
• Density: 1.770 (estimate)

4-bromothiophene-2-carbaldehyde Security Information

• WGK Germany：3
• Safety Term：S22;S26;S36/37/39
• Safety Instruction： S22-S24/25-S36/37/39-S26
• Risk Phrases：R20/21/22; R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：2-8°C
• Risk Phrases： R20/21/22;R36/37/38
• Signal Word：Warning
• TSCA：N
• HazardClass：IRRITANT
• FLUKA BRAND F CODES：10-23

4-bromothiophene-2-carbaldehyde Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone